Cas no 70436-03-2 (BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)-)

• Product Name: BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)-
• CAS No: 70436-03-2
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• CID: 3373283
• PubChem ID: 12788188
• Update Time: 2025-04-21

BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)-
• 2-(benzyloxy)-1-bromo-4-(tert-butyl)benzene
• 2-(BenZyloxy)-1-bromo-4-(t-butyl)benZene
• 70436-03-2
• SCHEMBL11168946
• MFCD34757132

• Inchi： 1S/C17H19BrO/c1-17(2,3)14-9-10-15(18)16(11-14)19-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
• InChI Key： PCGUFAFQGFPYJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 318.06193Da
• Monoisotopic Mass: 318.06193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų